Cas no 2228317-55-1 (1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228317-55-1
• MF: C₁₂H₁₁FO₄
• MW: 238.211747407913
• CID: 6050877
• PubChem ID: 165617590
• Update Time: 2025-06-09

1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid
• 2228317-55-1
• EN300-1810574

• Inchi： 1S/C12H11FO4/c1-17-9-4-2-3-8(13)10(9)12(11(15)16)5-7(14)6-12/h2-4H,5-6H2,1H3,(H,15,16)
• InChI Key： XOONLFVGTZANJB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1(C(=O)O)CC(C1)=O)OC

Computed Properties

• Exact Mass: 238.06413699g/mol
• Monoisotopic Mass: 238.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid

1-(2-Fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carboxylic Acid: A Comprehensive Overview

1-(2-Fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228317-55-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid is C₁₃H₁₀FO₄, with a molecular weight of approximately 254.21 g/mol. The compound features a cyclobutane ring with a ketone group and a carboxylic acid moiety, substituted by a 2-fluoro-6-methoxyphenyl group. The presence of the fluorine and methoxy groups imparts unique electronic and steric properties to the molecule, making it an interesting candidate for drug design and development.

The physical properties of this compound include a melting point of around 185°C and good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and methanol. These properties are crucial for its use in various biochemical assays and in vivo studies.

Synthesis Methods

The synthesis of 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid has been reported using several methodologies. One common approach involves the reaction of 2-fluoro-6-methoxybenzaldehyde with malonic acid in the presence of a suitable catalyst, followed by cyclization to form the cyclobutane ring. Another method involves the reaction of 2-fluoro-6-methoxyphenylacetylene with an appropriate ketone under specific conditions to achieve the desired product.

Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound. For instance, the use of transition metal catalysts and microwave-assisted synthesis has significantly reduced reaction times and improved yields.

Biological Activities

1-(2-Fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages.

In addition to its anti-inflammatory effects, 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid has demonstrated promising antitumor activity. Research conducted on various cancer cell lines has indicated that this compound can induce apoptosis and inhibit cell proliferation through multiple mechanisms, including modulation of cell cycle progression and activation of caspase-dependent pathways.

Clinical Applications and Research Advancements

The potential clinical applications of 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid are being actively explored. Preclinical studies have shown that this compound may be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its antitumor properties also make it a candidate for cancer therapy, particularly in combination with other chemotherapeutic agents.

Recent research has also focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Studies have investigated various prodrug strategies and delivery systems to improve its therapeutic index.

Conclusion

In conclusion, 1-(2-fluoro-6-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228317-55-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory and antitumor properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, paving the way for new treatment options for various diseases.